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Compound of Interest

Compound Name: PPA-904

Cat. No.: B1663480 Get Quote

Researchers and drug development professionals handling PPA-904 require clear and

immediate safety and logistical information for its disposal. This document provides a

comprehensive, step-by-step guide to ensure the safe and compliant disposal of PPA-904, a

specific phenothiazine photosensitizer used in research. Adherence to these procedures is

critical for laboratory safety and environmental protection.

Chemical and Physical Properties of PPA-904
A summary of the key quantitative data for PPA-904 is presented below. This information is

essential for understanding the compound's characteristics and for the proper management of

its waste.

Property Value

CAS Number 30189-85-6[1][2]

Molecular Formula C₂₈H₄₂BrN₃S[2][3]

Molecular Weight 532.62 g/mol [2][3]

Storage Temperature 2-8°C[3]

Experimental Protocol: Step-by-Step Disposal of
PPA-904
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The following protocol outlines the recommended procedures for the safe disposal of PPA-904.

This guidance is based on general best practices for handling chemical waste in a laboratory

setting, as a specific Safety Data Sheet (SDS) with disposal instructions for PPA-904 was not

available in the provided search results.

Personnel Safety:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety glasses or goggles, and a lab coat.[4]

Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation

of any vapors.[4]

Waste Segregation and Collection:

Identify Waste Type: Determine if the PPA-904 waste is in a solid, liquid, or contaminated

labware form.

Solid Waste:

Collect chemically contaminated solid waste, such as gloves, bench paper, and empty

vials, in a designated, clearly labeled hazardous waste container lined with a clear plastic

bag.[5]

Ensure the container is kept closed except when adding waste.[5]

Liquid Waste:

Collect liquid waste containing PPA-904 in a dedicated, leak-proof, and chemically

resistant container.

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

Fill the container to no more than 75% capacity to prevent spills.[5]

Sharps Waste:
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Any sharps, such as needles or broken glass contaminated with PPA-904, must be

disposed of in a designated sharps container.

Container Labeling and Storage:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name, "PPA-904". Note the concentration and date of accumulation.

Storage: Store waste containers in a designated, secure secondary containment area away

from incompatible materials.

Disposal Procedure:

Consult Professionals: The disposal of PPA-904 must be handled by a licensed hazardous

waste disposal company. Do not attempt to dispose of this chemical down the drain or in

regular trash.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

to arrange for the pickup and disposal of the PPA-904 waste.

PPA-904 Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of PPA-904, from

waste generation to final disposal by a certified vendor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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